![molecular formula C27H25NO4S B1675564 Lilly 117018 CAS No. 63676-25-5](/img/structure/B1675564.png)
Lilly 117018
Overview
Description
LY-117018 is a nonsteroidal compound known for its potent antiestrogenic effects. It is a selective estrogen receptor modulator, similar to raloxifene, and has been shown to inhibit the growth of breast cancer cells more effectively than tamoxifen . LY-117018 is devoid of estrogenic effects and has a greater affinity for the estrogen receptor than tamoxifen .
Scientific Research Applications
LY-117018 has several scientific research applications:
Cancer Research: It is used to study its antiproliferative effects on breast cancer cell lines, particularly MCF-7 cells.
Endocrinology: Researchers use LY-117018 to investigate its antiestrogenic effects and its ability to inhibit estrogen receptor-mediated processes.
Pharmacology: It serves as a model compound for studying selective estrogen receptor modulators and their potential therapeutic applications.
Mechanism of Action
LY-117018 exerts its effects by binding to estrogen receptors with high affinity, thereby blocking the effects of estradiol. It inhibits cell growth by preventing estrogen receptor-mediated transcriptional activation. Additionally, LY-117018 activates the ERK1/2 signaling pathway, which helps suppress oxidative stress-induced apoptosis in endothelial cells .
Preparation Methods
The synthesis of LY-117018 involves several steps:
Cyclization: 3-methoxythiophenol reacts with 4-methoxyphenacyl bromide in the presence of potassium hydroxide in ethanol to form 2-(4-methoxyphenyl)-6-methoxybenzothiophene.
Hydrolysis: The product is then treated with pyridinium hydrochloride at 220°C to yield 2-(4-hydroxyphenyl)-6-hydroxybenzothiophene.
Protection: The hydroxy groups are protected by reacting with 4-chlorophenacyl bromide and potassium carbonate in refluxing ether to form a bis p-chlorophenacyloxy derivative.
Friedel-Crafts Reaction: This derivative undergoes a Friedel-Crafts reaction with 4-(2-pyrrolidinoethoxy)benzoyl chloride in the presence of aluminum chloride in refluxing dichloroethane.
Deprotection: The final compound is obtained by deprotecting with zinc and acetic acid.
Chemical Reactions Analysis
LY-117018 undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions, although detailed oxidation pathways are not extensively documented.
Substitution: LY-117018 can undergo substitution reactions, particularly involving its phenolic and benzothiophene groups.
Comparison with Similar Compounds
LY-117018 is similar to raloxifene, another selective estrogen receptor modulator. LY-117018 has a higher affinity for estrogen receptors and is more potent in inhibiting cell growth. Other similar compounds include tamoxifen and 40-hydroxytamoxifen, but LY-117018 is unique in its lack of estrogenic effects and its potent antiestrogenic properties .
Similar Compounds
- Raloxifene
- Tamoxifen
- 40-Hydroxytamoxifen
Properties
IUPAC Name |
[6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25NO4S/c29-20-7-3-19(4-8-20)27-25(23-12-9-21(30)17-24(23)33-27)26(31)18-5-10-22(11-6-18)32-16-15-28-13-1-2-14-28/h3-12,17,29-30H,1-2,13-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLERVPBPJHKRBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80213055 | |
Record name | LY 117018 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80213055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63676-25-5 | |
Record name | [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63676-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | LY 117018 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063676255 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | LY 117018 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80213055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PHENETHIPYLONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9FQT7VSR3V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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